Cas no 1955554-10-5 (1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride)

• Product Name: 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride
• CAS No: 1955554-10-5
• MF: C₇H₁₀Cl₂F₃N₃O
• MW: 280.075009822845
• MDL: MFCD29991962
• CID: 4631658
• PubChem ID: 122156807
• Update Time: 2025-06-26

1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride
• 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride

• MDL： MFCD29991962
• Inchi： 1S/C7H8F3N3O.2ClH/c8-7(9,10)4-14-6-2-1-5(3-11)12-13-6;;/h1-2H,3-4,11H2;2*1H
• InChI Key： QTSNFJSHKJTKNE-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1N=NC(OCC(F)(F)F)=CC=1

Additional information on 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride

1-[6-(2,2,2-Trifluoroethoxy)Pyridazin-3-yl]Methanamine Dihydrochloride: A Comprehensive Overview

The compound 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride (CAS No. 1955554-10-5) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic implications. Recent advancements in chemical synthesis and pharmacological studies have further highlighted its significance in drug development.

Pyridazine derivatives have long been recognized for their versatile chemical properties and biological activities. The presence of the trifluoroethoxy group in this compound introduces a trifluoromethyl moiety, which is known to enhance lipophilicity and metabolic stability—a critical factor in drug design. The dihydrochloride salt form ensures optimal solubility and bioavailability, making it an attractive candidate for various biomedical applications.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided deeper insights into its molecular structure and reactivity. For instance, the pyridazine ring exhibits unique electronic properties that facilitate interactions with biological targets, such as enzymes and receptors.

In terms of biological activity, 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride has shown promising results in preclinical studies. It has demonstrated potential as a kinase inhibitor, with selective activity against key signaling pathways involved in cancer progression. Additionally, its ability to modulate ion channels has opened avenues for its use in treating neurological disorders.

The trifluoroethoxy group also plays a pivotal role in enhancing the compound's pharmacokinetic profile. Studies indicate that this modification significantly improves oral bioavailability while reducing hepatic first-pass metabolism—a critical factor for developing effective oral medications.

Moreover, the compound's dihydrochloride salt form ensures stability under physiological conditions, which is essential for maintaining efficacy during drug delivery. This feature has been validated through extensive stability testing under various storage conditions.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further advanced our understanding of this compound's therapeutic potential. For example, its role as a lead compound in medicinal chemistry programs has been instrumental in designing novel drug candidates targeting chronic diseases.

In conclusion, 1-[6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanamine dihydrochloride (CAS No. 1955554-10-5) represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structural features, combined with favorable pharmacokinetic properties, make it a valuable asset in the pursuit of innovative therapeutic solutions.